Cas no 1206969-47-2 (2-Amino-6-fluoro-3-methoxybenzenethiol)

• Product Name: 2-Amino-6-fluoro-3-methoxybenzenethiol
• CAS No: 1206969-47-2
• MF: C₇H₈FNOS
• MW: 173.20792388916
• CID: 4577281
• Update Time: 2025-10-20

2-Amino-6-fluoro-3-methoxybenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-fluoro-3-methoxybenzenethiol
• Benzenethiol, 2-amino-6-fluoro-3-methoxy-

• Inchi： 1S/C7H8FNOS/c1-10-5-3-2-4(8)7(11)6(5)9/h2-3,11H,9H2,1H3
• InChI Key： DADATWGUAPZGFD-UHFFFAOYSA-N
• SMILES： C1(S)=C(F)C=CC(OC)=C1N

Additional information on 2-Amino-6-fluoro-3-methoxybenzenethiol

2-Amino-6-fluoro-3-methoxybenzenethiol: A Comprehensive Overview

2-Amino-6-fluoro-3-methoxybenzenethiol (CAS No. 1206969-47-2) is a fascinating compound with significant potential in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound, characterized by its unique structure featuring an amino group, a fluoro substituent, and a methoxy group attached to a benzenethiol backbone, has garnered attention due to its versatile reactivity and intriguing chemical properties. Recent advancements in synthetic methodologies and computational studies have further elucidated its behavior in different chemical environments, making it a subject of intense research interest.

The synthesis of 2-Amino-6-fluoro-3-methoxybenzenethiol involves a series of carefully designed reactions that highlight the importance of directing effects in aromatic substitution. The amino group (-NH₂) at the 2-position and the methoxy group (-OCH₃) at the 3-position play pivotal roles in directing incoming electrophiles or nucleophiles during substitution reactions. The fluoro group (-F) at the 6-position introduces additional electronic effects, enhancing the compound's reactivity in certain transformations. Researchers have employed both traditional and modern techniques, such as Suzuki coupling and Stille coupling, to synthesize this compound efficiently. These methods not only improve yield but also ensure high purity, which is crucial for downstream applications.

Recent studies have focused on the pharmacological properties of 2-Amino-6-fluoro-3-methoxybenzenethiol, particularly its potential as an anti-tumor agent. In vitro experiments have demonstrated that this compound exhibits remarkable cytotoxicity against various cancer cell lines, including breast and prostate cancer cells. The mechanism of action appears to involve the induction of apoptosis through mitochondrial pathways, suggesting that it could serve as a lead compound for developing novel anti-cancer drugs. Furthermore, its ability to inhibit key enzymes involved in inflammation has positioned it as a promising candidate for anti-inflammatory therapies.

The chemical versatility of 2-Amino-6-fluoro-3-methoxybenzenethiol extends beyond pharmacology. Its thiol group (-SH) makes it an excellent ligand for metal coordination, enabling its use in the synthesis of metalloorganic frameworks (MOFs) and nanoparticles. Recent research has explored its role in constructing MOFs with high surface area and porosity, which are valuable for gas storage and catalysis applications. Additionally, the compound's ability to undergo thiol-click chemistry has opened new avenues for constructing complex molecular architectures with precision.

In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of 2-Amino-6-fluoro-3-methoxybenzenethiol. High-resolution NMR studies have provided insights into the electronic environment around each functional group, while mass spectrometry has confirmed the molecular formula and molecular weight. These analyses are critical for ensuring the compound's identity and purity before it is used in further studies or applications.

Looking ahead, the future prospects for 2-Amino-6-fluoro-3-methoxybenzenethiol are bright. Its unique combination of functional groups makes it an ideal building block for constructing more complex molecules with tailored properties. Researchers are actively exploring its use in drug delivery systems, where its biocompatibility and reactivity could enhance therapeutic outcomes. Moreover, advancements in computational chemistry are enabling predictive modeling of this compound's behavior in different chemical systems, accelerating its development into practical applications.

In conclusion, 2-Amino-6-fluoro-3-methoxybenzenethiol (CAS No. 1206969-47-2) is a multifaceted compound with immense potential across diverse scientific domains. Its synthesis has been optimized through cutting-edge methodologies, while its pharmacological and chemical properties continue to be explored with promising results. As research progresses, this compound is poised to make significant contributions to both academic and industrial advancements.